Acephate

• IUPAC Name: N-[methoxy(methylsulfanyl)phosphoryl]acetamide
• InChI: InChI=1S/C4H10NO3PS/c1-4(6)5-9(7,8-2)10-3/h1-3H3,(H,5,6,7)
• InChI Key: YASYVMFAVPKPKE-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NP(=O)(OC)SC
• Molecular Formula: C4H10NO3PS
• DSSTOX Substance ID: DTXSID8023846
• Molecular Weight: 183.17 g/mol
• Physical Description: Acephate appears as a white solid. Used as a contact and systemic insecticide., Colorless to white solid; [HSDB] Colorless crystalline solid with a stench; [MSDSonline], COLOURLESS CRYSTALS OR WHITE POWDER WITH CHARACTERISTIC ODOUR.
• Solubility: Solubilities in various solvents. [Table#6047], Low solubility in aromatic solvents., In water, 818,000 mg/L at 25 °C, Solubility in water, g/100ml at 20 °C: 79
• Density: 1.35, 1.4 g/cm³
• Vapor Pressure: 0.0000017 [mmHg], 1.7X10-6 mm Hg at 25 °C, Vapor pressure, Pa at 24 °C: 0.0002
• Mechanism of Action: Many of the more recently introduced organophosphorus esters (acephate ...) are less tenacious inhibitors of nervous tissue acetylcholinesterase, the phosphorylated enzyme being more readily and spontaneously dissociated., Organophosphorus derivatives act by combining with and inactivating the enzyme acetylcholinesterase. ... The inactivation of cholinesterase by cholinesterase inhibitor pesticides allows the accumulation of large amounts of acetylcholine, with resultant widespread effects that may be ... separated into 4 categories: (1) Potentiation of postganglionic parasympathetic activity. ... (2) Persistent depolarization of skeletal muscle ... (3) Initial stimulation following depression of cells of central nervous system ... (4) Variable ganglionic stimulation or blockade ... /Cholinesterase inhibitor pesticides/, 1. The molecular composition of acetylcholinesterase (acetylcholinesterase) obtained from cockroach neural, and rat brain tissues was different. Vertebrate enzyme exhibited a higher degree of polymerization than insect enzyme. 2. Acephate was a potent inhibitor of cockroach acetylcholinesterase, but a poor inhibitor of rat acetylcholinesterase. Unlike acephate, methamidophos was a potent inhibitor of both cockroach and rat enzymes. Acephate exhibited greater affinity for the cockroach acetylcholinesterase than for the rat acetylcholinesterase, and acephate phosphorylated the cockroach acetylcholinesterase several times faster than the rat enzyme. The rate of phosphorylation of insect and rat acetylcholinesterase was similar in the presence of methamidophos. Solubilization of acetylcholinesterase by Triton X-100 altered the kinetics of inhibition of rat acetylcholinesterase by acephate. However, solubilization did not alter the kinetics of inhibition of rat acetylcholinesterase by methamidophos or the kinetics of inhibition of cockroach acetylcholinesterase by acephate or methamidophos. 3. The mechanism of acephate cockroach acetylcholinesterase interaction was different than the mechanism of acephate rat acetylcholinesterase interaction. It is proposed that both the rat and cockroach enzyme may contain, along with the anionic and esteratic sites, an "electron deficient" binding site which may exhibit selectivity for acephate and nefopam. The electron deficient site in rat acetylcholinesterase has allosteric properties, whereas the cockroach acetylcholinesterase does not. It is also proposed that the electron deficient site in cockroach acetylcholinesterase may be situated in or adjacent to the active site and, therefore, acephate may be bound to the electron deficient site such that the phosphate moiety of acephate interacts with the enzyme's "esteratic" site. Although nefopam also bound to the electron deficient site in cockroach acetylcholinesterase, it did not inhibit the enzyme. This study also indicated that the electron deficient site in rat acetylcholinesterase may be peripheral to the active site, and that the binding of acephate to this site prevented the phosphorylation by methamidophos of the rat acetylcholinesterase. Unlike acephate, methamidophos specifically bound to the active site in both the rat and cockroach acetylcholinesterase.
• Color/Form: Colorless crystals, Colorless to white solid
• CAS RN: 30560-19-1
• Melting Point: 82-89 °C /Technical grade 82-90% purity/, 92-93 °C

Description

Synthesis Analysis

The synthesis and functional understanding of acephate and related compounds, such as acetohydroxyacid synthases, have been extensively studied. These enzymes are crucial for the biosynthesis of branched-chain amino acids and have been targeted by herbicides due to their presence in plants and microorganisms but not in animals. Detailed kinetic and structural analysis has provided insights into their catalytic mechanisms, involving thiamin diphosphate (ThDP) and flavin adenine dinucleotide (FAD) as coenzymes, highlighting the intricate chemical reactions these substances undergo (Chipman, Duggleby, & Tittmann, 2005).

Molecular Structure Analysis

The molecular structure of this compound and its interaction with biological molecules has been a subject of research, particularly in understanding its mode of action and degradation. Molecular docking and quantitative structure-activity relationship (QSAR) studies have elucidated the noncovalent interactions between this compound analogs and acetylcholinesterase receptor sites, providing insights into its insecticidal properties and potential environmental fate (Gholivand et al., 2013).

Chemical Reactions and Properties

This compound undergoes various chemical reactions in the environment, leading to the formation of its toxic intermediate, methamidophos. Understanding these chemical reactions, including oxidation by hydroxyl radicals, is crucial for assessing the environmental impact and developing strategies for mitigation. Computational and experimental studies have explored these mechanisms, providing rate constants and identifying the pathways involved in the degradation of this compound and methamidophos (Zhao et al., 2022).

Physical Properties Analysis

The physical properties of this compound, such as solubility, volatility, and stability, play a significant role in its application, efficacy, and environmental fate. Research has been directed towards understanding these properties to optimize its use and minimize adverse effects. Nano-encapsulation techniques have been explored to improve the hydrophilicity and environmental friendliness of this compound formulations, showing that nanoparticles in the range of 90–120 nm can be achieved, which may alter its physical behavior and bioavailability (Choudhury, Pradhan, & Goswami, 2012).

Scientific Research Applications

• Agricultural Applications and Effects :

  • Acephate can induce hormesis in tomato plant growth and photosynthesis, significantly influencing photosystem II and the photosynthesis-antenna proteins pathway (Xu et al., 2023).
  • It is effective in controlling leafminer larvae in greenhouse tomatoes (Lindquist & Krueger, 1975).
  • This compound nano-encapsulation complexes are used for creating eco-friendly and hydrophilic insecticide formulations (Choudhury et al., 2012).

• Environmental and Health Impact :

  • Exposure to this compound causes changes in the serotoninergic system in rat brain regions (Kumar, 2004).
  • It interferes with androgen synthesis in rat immature Leydig cells, with HSD3B1 being a sensitive target (Wang et al., 2019).
  • This compound exposure during pregnancy and lactation can program offspring to be susceptible to type 2 diabetes in adulthood (Ribeiro et al., 2016).
  • It causes cytotoxicity and genotoxicity in human peripheral blood lymphocytes (Das et al., 2007).

• Bioremediation and Environmental Protection :

  • Pseudomonas pseudoalcaligenes PS-5 can efficiently degrade this compound without forming toxic methamidophos, useful in bioremediation (Singh et al., 2017).
  • This compound degradation is crucial to protect aquatic and land animals, including humans, from its toxic effects (Lin et al., 2020).

• Analytical Chemistry and Detection :

  • Chromatographic separation and identification methods are necessary for detecting this compound in biological media (Kumar et al., 2015).
  • An ultrasensitive detection method for this compound based on carbon quantum dot-mediated fluorescence has been developed, with a detection limit of 0.052 ppb (Li et al., 2022).

Mechanism of Action

Target of Action

Acephate is an organophosphate insecticide that primarily targets the nervous system of insects . It achieves this by inhibiting the acetylcholinesterase (AChE) enzyme . This enzyme is crucial for the proper functioning of the nervous system, and its inhibition leads to over-activity in the nerves, muscles, or brain .

Mode of Action

This compound kills target insects when they touch it or consume it . When ingested by insects, their bodies convert this compound into a more potent insecticide called methamidophos . This conversion is less efficient in mammals, making this compound less toxic to them .

Biochemical Pathways

This compound and its intermediate methamidophos are degraded through various biochemical pathways . Microorganisms capable of degrading methamidophos or this compound have been isolated, including Hyphomicrobium sp., Penicillium oxalicum, Luteibacter jiangsuensis, Pseudomonas aeruginosa, and Bacillus subtilis . Enzymes related to this compound and/or methamidophos biodegradation include phosphotriesterase, paraoxonase 1, and carboxylesterase .

Pharmacokinetics

In humans and other mammals, about three-quarters of the this compound moves through the body unchanged . Some is broken down into smaller chemicals, and a very small amount converts to methamidophos . In rats, most this compound was cleared through the urine, with small amounts cleared through the feces or exhaled breath .

Result of Action

The primary result of this compound’s action is the over-activity in the nerves, muscles, or brain due to the inhibition of the AChE enzyme . This over-activity can lead to symptoms such as tremors, fatigue, and nausea . Long-term exposure to this compound and methamidophos in non-target organisms results in severe poisonous effects .

Action Environment

This compound and methamidophos are very mobile in soil, moving with water easily . . The half-life of this compound ranged from 4.5 to 32 days in soil . The environmental conditions, such as soil type and moisture levels, can influence the degradation rate of this compound .

Safety and Hazards

Acephate is slightly toxic to fish and amphibians. Symptoms of exposure to this compound include a slight irritation of eyes and skin. It emits toxic fumes of various oxides of phosphorus, nitrogen, and sulfur when heated to decomposition. The EU classifies this compound as an Annex III substance, meaning that it meets the requirements to be considered a health and environmental hazard.

Future Directions

The U.S. Environmental Protection Agency (EPA) released a revised human health draft risk assessment (HH DRA) and refined drinking water assessment (DWA) for acephate. The revised HH DRA reflects numerous updates since the previous risk assessment. This compound is one of 18 organophosphates currently in registration review, with many scheduled to have interim decisions between 2024-2026.

Synthesis routes and methods I

Procedure details

19.1 Grams of dimethyl sulfate were gradually added to 296 g(purity 86.3%) of O,O-dimethylphosphoramidothioate at 40° C. in 30 min and to the resultant were further added 1180 g of O,O-dimethyl phosphoramidothioate and 76.1 g of dimethyl sulfate at the same temperature over 2 hours separately. The resultant reaction mixture was further maintained at the temperature for 8 hours to obtain 1562 g of O,S-dimethyl phosphoramidothioate(purity: 79.1%). To 1562 g of obtained O,S-dimethyl phosphoramidothioate was added 1218 g of acetic anhydride and 41 g of dimethyl sulfate at 40° C. over an hour. The resultant was maintained at the temperature for an hour to complete the reaction to give 2799 g of crude O,S-dimethyl N-acetylphosphoramidothioate(purity: 49.13%).

Synthesis routes and methods II

Procedure details

Q & A

Q1: How does acephate exert its insecticidal effect?

A1: this compound itself possesses weak anticholinesterase activity. It exerts its toxicity primarily through its conversion to methamidophos, a more potent acetylcholinesterase (AChE) inhibitor [, , ].

Q2: What is the role of methamidophos in this compound toxicity?

A2: Methamidophos, the primary metabolite of this compound, irreversibly binds to the active site of AChE, an enzyme crucial for nerve impulse transmission. This inhibition leads to the accumulation of acetylcholine at nerve synapses, causing overstimulation of the nervous system and ultimately resulting in insect death [, , ].

Q3: Are there differences in this compound toxicity among species?

A3: Yes, this compound exhibits selective toxicity. While it is highly toxic to insects, it is considered relatively safe for mammals due to a unique metabolic pathway. In mammals, methamidophos inhibits the carboxyamidase responsible for converting this compound to methamidophos, effectively acting as a self-limiting mechanism []. This feedback loop limits the accumulation of the toxic metabolite, reducing its toxicity in mammals compared to insects.

Q4: How does this compound affect the immune system?

A4: Studies in mice suggest that short-term oral administration of this compound might impact immune function, potentially affecting leukocyte activity and increasing susceptibility to bacterial infections []. Further research is needed to fully understand these effects.

Q5: What is the molecular formula and weight of this compound?

A5: The molecular formula of this compound is C4H10NO3PS, and its molecular weight is 183.19 g/mol.

Q6: What is the stability of this compound under different environmental conditions?

A6: this compound is relatively stable in acidic and neutral aqueous solutions but degrades rapidly in alkaline conditions [, ]. Temperature also influences its degradation rate, with higher temperatures generally leading to faster degradation [, , ].

Q7: How does soil type affect the persistence of this compound?

A7: The persistence of this compound in soil varies depending on factors like soil type, pH, and organic matter content. Research shows that this compound degrades faster in alkaline soils [] and sandy loam soils compared to clay loam soils [].

Q8: Are there any formulation strategies to improve this compound's efficacy or stability?

A8: Yes, encapsulation of this compound in materials like pearl cornstarch or corn flour granules has been explored to create slow-release formulations. These formulations aim to extend the duration of pest control and potentially reduce environmental impact [].

Q9: How is this compound absorbed, distributed, metabolized, and excreted in organisms?

A9: In plants, foliarly applied this compound is rapidly absorbed into leaf tissue []. It is primarily metabolized to methamidophos and exhibits limited translocation to fruits or flowers [, ]. In mammals, this compound is rapidly absorbed and distributed after ingestion. It undergoes biotransformation in the liver, with methamidophos being the primary metabolite. Both this compound and methamidophos are then excreted mainly through urine [, ].

Q10: How long does it take for this compound to be eliminated from the body?

A10: this compound is rapidly metabolized and eliminated from the body. Studies in rats indicate a half-life of less than 24 hours for both this compound and methamidophos [].

Q11: Does this compound accumulate in any particular organs or tissues?

A11: Research suggests that this compound and its metabolite methamidophos can cross the blood-brain barrier and accumulate in the brain, potentially contributing to its neurotoxic effects [].

Q12: What are the known toxic effects of this compound in animals?

A12: this compound exposure in animals can lead to a range of adverse effects, primarily due to its anticholinesterase activity. Symptoms include tremors, salivation, respiratory distress, paralysis, and death [, ].

Q13: Are there long-term health effects associated with this compound exposure?

A13: Studies have shown that chronic exposure to sub-lethal doses of this compound can induce oxidative stress, tissue damage, and genotoxicity in Drosophila melanogaster []. Further research is needed to establish the long-term effects of this compound exposure in humans.

Q14: Does this compound have carcinogenic potential?

A14: A recent study presented at the American Association for Cancer Research (AACR) suggested a potential link between in utero exposure to this compound and an increased risk of developing testicular germ cell cancer (TGCT) in adolescent Latino boys in California []. Further investigation is needed to confirm these findings and elucidate the underlying mechanisms.

Q15: Have cases of insect resistance to this compound been reported?

A15: Yes, resistance to this compound has been reported in several insect species, including cotton leafhoppers []. This resistance poses a challenge for pest management and highlights the need for alternative control strategies.

Q16: What are the mechanisms of this compound resistance in insects?

A16: Resistance mechanisms can involve enhanced detoxification, target site insensitivity, or behavioral avoidance. Studies suggest that increased carboxylesterase activity might contribute to this compound resistance in some aphid populations [].

Q17: What analytical methods are used to detect and quantify this compound and methamidophos?

A17: Gas chromatography (GC) coupled with electron capture detection (ECD) or mass spectrometry (MS) is widely used to detect and quantify this compound and methamidophos residues in various matrices, including water, soil, and agricultural products [, , , ].

Q18: What are the challenges associated with analyzing this compound and methamidophos residues?

A18: this compound can degrade during analysis, potentially leading to inaccurate results. Adding acetic acid during sample preparation can prevent its adsorption to the GC injection port, improving the accuracy and precision of the analysis [].

Q19: What is the environmental fate of this compound?

A19: this compound can persist in the environment, posing risks to non-target organisms. It degrades through various pathways, including hydrolysis, photolysis, and microbial degradation. The primary metabolite, methamidophos, can also persist and contribute to environmental contamination [, ].

Q20: What are the ecotoxicological effects of this compound?

A20: this compound is highly toxic to bees and other beneficial insects []. Its presence in aquatic environments can harm fish and other aquatic organisms [].